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Compound of Interest

Compound Name: (R)-3-Aminopiperidin-2-one

Cat. No.: B113193

Disclaimer: Scientific literature extensively covers L-Ornithine lactam, while specific data on the
biological activity of its stereoisomer, D-Ornithine lactam, is notably scarce. This guide provides
a comprehensive overview of L-Ornithine lactam and contextualizes its potential activities
based on related compounds. The information presented is intended for researchers, scientists,
and drug development professionals.

Introduction to Ornithine Lactam

Ornithine lactam, a cyclic amide derivative of the non-proteinogenic amino acid ornithine, exists
as two stereoisomers: L-Ornithine lactam and D-Ornithine lactam. While both share the same
chemical formula, their spatial arrangement of atoms differs, which can lead to distinct
biological activities. The vast majority of available research focuses on the L-isomer, which is
an endogenous metabolite in humans.

L-Ornithine lactam is formed through the dehydration of L-ornithine.[1] It has been identified as
a key metabolite in certain metabolic disorders and is also utilized in various industrial
applications.

Biological Role and Clinical Significance of L-

Ornithine Lactam
Metabolic Marker for HHH Syndrome
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Elevated plasma levels of L-Ornithine lactam are a diagnostic indicator for Hyperornithinemia-
Hyperammonemia-Homocitrullinuria (HHH) syndrome, a rare autosomal recessive disorder of
the urea cycle.[1] This condition impairs the transport of ornithine into the mitochondrial matrix,
leading to a buildup of ornithine in the cytoplasm and its subsequent conversion to L-ornithine
lactam.

Biosynthetic Precursor and Synthetic Intermediate

L-Ornithine lactam serves as a biosynthetic precursor for sinefungin, a nucleoside antibiotic.[1]
In the realm of synthetic chemistry, it is a valuable intermediate in the synthesis of dipeptidyl
peptidase 4 (DPP-4) inhibitors and various signaling peptides.[2][3]

Quantitative Data: L-Ornithine Lactam in Human
Plasma

Due to the lack of specific studies on D-Ornithine lactam, quantitative data regarding its
biological activity (e.g., IC50, EC50) is unavailable. However, baseline concentrations of the
related L-Ornithine lactam have been quantified in healthy individuals.

Concentration

Analyte Matrix Subject Group  Citation
Range (uM)
L-Ornithine Human EDTA- Volunteers
0.136 - 0.653 [4]115]
lactam plasma (n=30)

Contextual Biological Activity: Ornithine and
Lactams

To infer the potential biological relevance of D-Ornithine lactam, it is useful to examine the roles
of its parent molecule, ornithine, and the broader class of lactam-containing compounds.

The Role of Ornithine in Metabolism

L-Ornithine is a key intermediate in the urea cycle, the primary pathway for the disposal of
excess nitrogen in ureotelic organisms. It is also a precursor for the synthesis of polyamines
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like putrescine, spermidine, and spermine, which are crucial for cell growth, differentiation, and
DNA stabilization.[6]

Certain gut microbes, such as Clostridium difficile, can metabolize ornithine. C. difficile utilizes
an oxidative degradation pathway that involves the racemization of L-ornithine to D-ornithine as
a key step.[7]
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Caption: Oxidative degradation pathway of ornithine in C. difficile.

General Bioactivity of Lactams

The lactam ring is a structural motif found in a wide array of biologically active molecules. The
most prominent examples are the (-lactam antibiotics, which include penicillins and
cephalosporins. These antibiotics function by inhibiting bacterial cell wall synthesis.

B-Lactam antibiotics mimic the D-alanyl-D-alanine moiety of the peptidoglycan precursors.
They form a stable, irreversible covalent bond with the active site serine of penicillin-binding
proteins (PBPs), which are essential enzymes (transpeptidases) for cross-linking the bacterial
cell wall.[8][9][10] This inhibition leads to a compromised cell wall and, ultimately, bacterial cell
lysis.[11][12]
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Caption: General mechanism of action for -lactam antibiotics.

Experimental Protocols

Specific protocols for assessing the biological activity of D-Ornithine lactam are not available in
the literature. However, established methods for the detection and quantification of ornithine
lactam in biological matrices can be adapted for such studies.

Quantification of Ornithine Lactam in Plasma by LC-
MS/MS

This protocol provides a general workflow for the quantification of ornithine lactam, as
described in studies on its L-isomer.[4][5]
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Caption: Workflow for ornithine lactam quantification via LC-MS/MS.

Methodology:

o Sample Preparation: A known amount of a stable isotope-labeled internal standard (e.g., D6-

ornithine-lactam) is added to the plasma sample.

o Extraction: The analyte and internal standard are extracted and concentrated from the
plasma matrix using solid-phase extraction (SPE) with a mixed-mode cation exchange

column.
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o Chromatography: The extracted sample is injected into a High-Performance Liquid
Chromatography (HPLC) system. Separation is achieved on a silica-based analytical column
operating in Hydrophilic Interaction Liquid Chromatography (HILIC) mode.

o Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer
equipped with an Electrospray lonization (ESI) source. The mass spectrometer is set to
monitor specific precursor-to-product ion transitions for both the analyte and the internal
standard, allowing for sensitive and selective detection.

» Quantification: A calibration curve is generated using known concentrations of the analyte.
The concentration of ornithine lactam in the sample is determined by comparing the peak
area ratio of the analyte to the internal standard against the calibration curve.

Conclusion and Future Directions

The biological activity of D-Ornithine lactam remains an unexplored area of research. While its
L-isomer is recognized as a metabolite and disease marker, the specific functions of D-
Ornithine lactam are unknown. Given the crucial role of D-amino acids in bacterial physiology
and the broad spectrum of activity exhibited by lactam-containing molecules, future
investigation into D-Ornithine lactam is warranted.

Research should focus on:

» Screening for Antimicrobial Activity: Investigating whether D-Ornithine lactam exhibits
inhibitory effects against various bacterial strains, particularly those that utilize D-amino acids
in their cell walls.

o Enzymatic Inhibition Assays: Testing D-Ornithine lactam against a panel of enzymes,
including those involved in amino acid metabolism and cell wall synthesis.

o Metabolomic Studies: Developing methods to detect and quantify D-Ornithine lactam in
biological systems to understand its potential endogenous roles or its formation by
microbiota.

Such studies will be crucial in elucidating the biological significance of this understudied
molecule and could unveil novel therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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